2-Cyano-2-hydroxyiminoacetamide

• IUPAC Name: 2-cyano-2-hydroxyiminoacetamide
• InChI: InChI=1S/C3H3N3O2/c4-1-2(6-8)3(5)7/h8H,(H2,5,7)
• InChI Key: CAFXGFHPOQBGJP-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(=NO)C(=O)N
• Molecular Formula: C3H3N3O2
• Molecular Weight: 113.08 g/mol

Description

2-Cyano-2-hydroxyiminoacetamide is a useful research compound. Its molecular formula is C3H3N3O2 and its molecular weight is 113.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : A study by Papageorgiou et al. (1998) explored the synthesis and solvent-dependent isomerism of 3-Hydroxy-2-cyanoalk-2-enamides, including derivatives of 2-Cyano-2-hydroxyiminoacetamide. They found that the structure of these compounds is influenced by the solvent, with distinct isomerization patterns observed in different solvents (Papageorgiou et al., 1998).

• Modified Synthetic Routes : Krapcho et al. (2004) described an alternative synthetic route for 2-hydroxyimino-N-arylacetamides, which are closely related to this compound. This modification was aimed at addressing the limited availability of chloral hydrate, a DEA-controlled substance (Krapcho et al., 2004).

• Pharmaceutical Intermediates : Zhao et al. (2014) utilized this compound as an intermediate in synthesizing (Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetic acid, a key side chain for the antibiotic Ceftaroline fosamil (Zhao et al., 2014).

• Bioorganic Chemistry : Fayed et al. (2021) synthesized a novel class of 2(1H)-pyridone molecules using 2-cyano-N-(4-hydroxyphenyl)acetamide, a derivative of this compound, and evaluated their anti-inflammatory, ulcerogenic, and antipyretic properties (Fayed et al., 2021).

• Heterocyclic Synthesis : Gouda et al. (2015) reviewed the use of 2-cyano-N-(2-hydroxyethyl) acetamide in heterocyclic synthesis, highlighting its importance as an intermediate for creating various novel heterocyclic systems (Gouda et al., 2015).

• Thionation and Ligand Complexation : Hung et al. (2017) described the preparation of 2-Cyano-2-(hydroxyimino)dithioacetic acid from cyanoacetic acid methylester, a process starting with 2-cyano-2-(hydroxyimino)acetic acid methylester. This compound is a novel ligand for complexation with transitional metal ions (Hung et al., 2017).

• Pharmaceutical Research and Anti-Cancer Potential : Research by Dannen et al. (2020) and Elnagdi et al. (2012) explored the synthesis of cyanoxime derivatives including this compound and their anti-cancer activities, showing promising results in vitro using human cancer cell lines and minimal toxicity in vivo (Dannen et al., 2020), (Elnagdi et al., 2012).

• Metal Complexes and Biological Applications : Sliva et al. (1998) investigated copper(II) and nickel(II) complexes with 2-Cyano-2-(hydroxyimino)acetic acid, revealing its effectiveness as a ligand over a broad pH range and potential applications in metal ion coordination (Sliva et al., 1998).